6-Amino-5-phenylpyridine-3-carboxylic acid

• IUPAC Name: 6-amino-5-phenylpyridine-3-carboxylic acid
• InChI: InChI=1S/C12H10N2O2/c13-11-10(8-4-2-1-3-5-8)6-9(7-14-11)12(15)16/h1-7H,(H2,13,14)(H,15,16)
• InChI Key: DPGNSCQEQVBQOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=CC(=C2)C(=O)O)N
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol

Description

6-Amino-5-phenylpyridine-3-carboxylic acid is an organic compound with the molecular formula C12H10N2O2. It has a molecular weight of 214.22.

Molecular Structure Analysis

The InChI code for 6-Amino-5-phenylpyridine-3-carboxylic acid is 1S/C12H10N2O2/c13-11-10 (8-4-2-1-3-5-8)6-9 (7-14-11)12 (15)16/h1-7H, (H2,13,14) (H,15,16).

Scientific Research Applications

Electrocatalytic Carboxylation

6-Amino-5-phenylpyridine-3-carboxylic acid has been studied for its potential in electrocatalytic carboxylation processes. An electrochemical procedure for the carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid to produce 6-aminonicotinic acid was investigated, demonstrating 75% yield and 100% selectivity under optimized conditions. The procedure avoided the use of volatile and toxic solvents and catalysts, and the ionic liquid used was successfully recycled, indicating potential for sustainable and efficient synthesis methods (Feng et al., 2010).

Ligand Synthesis for Metal Complexation

The compound has been utilized in the synthesis of tridentate ligands, which are crucial for complexation with lanthanide(III) cations. The synthesis involved functionalization of 5′-substituted-2,2′-bipyridine-6-carboxylic acid, leading to the production of mono-, bis-, and tris-tridentate ligands. These ligands exhibit significant potential for applications in fields such as coordination chemistry and material science (Charbonnière et al., 2001).

Synthesis of Aminopyridinones

Research has explored the synthesis of novel 6-substitutedaminopyridin-2(H)-ones from citric acid, showcasing the versatility of 6-amino-5-phenylpyridine-3-carboxylic acid in the synthesis of complex organic compounds. These compounds have potential applications in pharmaceuticals and organic chemistry, highlighting the compound's role in facilitating diverse synthetic pathways (Patel & Patel, 2004).

Complexation with Proteins

The compound has been used in the study of complex solid forms with 4-aminopyridine and various substituted salicylic acids, yielding new hydrates and solvates. This research is significant for understanding the complexation behavior and structural properties of pharmaceutical compounds, offering insights into drug design and molecular interactions (Montis & Hursthouse, 2012).

Safety and Hazards

The safety information available indicates that 6-Amino-5-phenylpyridine-3-carboxylic acid may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The recommended precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and face thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if you feel unwell.